Cas no 501892-55-3 (methyl 4-hydroxy-3-[(trimethylsilyl)ethynyl]benzoate)

• Product Name: methyl 4-hydroxy-3-[(trimethylsilyl)ethynyl]benzoate
• CAS No: 501892-55-3
• MF: C₁₃H₁₆O₃Si
• MW: 248.349844932556
• CID: 3039254
• PubChem ID: 22481707
• Update Time: 2025-04-21

methyl 4-hydroxy-3-[(trimethylsilyl)ethynyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-hydroxy-3-[(trimethylsilyl)ethynyl]benzoate
• DB-221146
• 501892-55-3
• SCHEMBL5226692
• JUAACCQEOOUJMC-UHFFFAOYSA-N

• Inchi： 1S/C13H16O3Si/c1-16-13(15)11-5-6-12(14)10(9-11)7-8-17(2,3)4/h5-6,9,14H,1-4H3
• InChI Key： JUAACCQEOOUJMC-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C(=CC=C(C(=O)OC)C=1)O)(C)(C)C

Computed Properties

• Exact Mass: 248.08700
• Monoisotopic Mass: 248.08687090Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.40770